Cas no 3466-23-7 (Dehydrodeguelin)
Dehydrodeguelin structure
Product Name:Dehydrodeguelin
CAS No:3466-23-7
MF:C23H20O6
MW:392.401307106018
CID:837605
PubChem ID:3083803
Update Time:2025-04-19
Dehydrodeguelin Chemical and Physical Properties
Names and Identifiers
-
- Dehydrodeguelin
- 3H-Bis(1)benzopyrano(3,4-b:6,5-e)pyran-7(13H)-one, 9,10-dimethoxy-3,3-dimethyl-
- 3H-Bis[1]benzopyrano[3,4-b:6',5'-e]pyran-7- (13H)-one,9,10-dimethoxy-3,3-dimethyl-
- 9,10-dimethoxy-3,3-dimethyl-3H-chromeno[3,4-b]pyrano[2,3-h]chromen-7(13H)-one
- 3H-Bis(1)benzopyrano(3,4-b:6',5'-e)pyran-7(13H)-one, 9,10-dimethoxy-3,3-dimethyl-
- NSC793885
- 3466-23-7
- HY-N3712
- DTXSID60188217
- FT-0701573
- 17,18-dimethoxy-7,7-dimethyl-2,8,21-trioxapentacyclo[12.8.0.03,12.04,9.015,20]docosa-1(14),3(12),4(9),5,10,15,17,19-octaen-13-one
- AKOS032948910
- NGQVFILFHVPLFE-UHFFFAOYSA-N
- CHEMBL465673
- 9,10-Dimethoxy-3,3-dimethyl-3H-chromeno[3,4-b]pyrano[2,3-h]chromen-7-(13H)-one
- FS-9437
- NSC-793885
- Dehydrodeguelin,7a,13a-Didehydrodeguelin
- B0005-180586
- CS-0024102
- 17,18-dimethoxy-7,7-dimethyl-2,8,21-trioxapentacyclo[12.8.0.0^{3,12.0^{4,9.0^{15,20]docosa-1(14),3(12),4(9),5,10,15,17,19-octaen-13-one
- SCHEMBL16694597
- CHEBI:186773
- LMPK12060068
- 6a,12a-Dehydrodeguelin
- 17,18-dimethoxy-7,7-dimethyl-2,8,21-trioxapentacyclo[12.8.0.0(3),(1)(2).0?,?.0(1)?,(2)?]docosa-1(14),3,5,9,11,15(20),16,18-octaen-13-one
-
- Inchi: 1S/C23H20O6/c1-23(2)8-7-12-15(29-23)6-5-13-21(24)20-14-9-17(25-3)18(26-4)10-16(14)27-11-19(20)28-22(12)13/h5-10H,11H2,1-4H3
- InChI Key: NGQVFILFHVPLFE-UHFFFAOYSA-N
- SMILES: O1C2C=CC3C(C4C5C=C(C(=CC=5OCC=4OC=3C=2C=CC1(C)C)OC)OC)=O
Computed Properties
- Exact Mass: 392.126
- Monoisotopic Mass: 392.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.2A^2
- XLogP3: 3.6
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.37
- Boiling Point: 577.9°C at 760 mmHg
- Flash Point: 253°C
- Refractive Index: 1.654
- PSA: 63.22
- LogP: 4.55380
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
Dehydrodeguelin Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Dehydrodeguelin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3800-1 mg |
Dehydrodeguelin |
3466-23-7 | 1mg |
¥2035.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3800-5mg |
Dehydrodeguelin |
3466-23-7 | 5mg |
¥ 3710 | 2024-07-20 | ||
| TargetMol Chemicals | TN3800-5 mg |
Dehydrodeguelin |
3466-23-7 | 98% | 5mg |
¥ 3,710 | 2023-07-11 | |
| TargetMol Chemicals | TN3800-1 mL * 10 mM (in DMSO) |
Dehydrodeguelin |
3466-23-7 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3810 | 2023-09-15 | |
| A2B Chem LLC | AF82779-1mg |
Dehydrodeguelin |
3466-23-7 | >97% | 1mg |
$599.00 | 2024-04-20 | |
| A2B Chem LLC | AF82779-5mg |
Dehydrodeguelin |
3466-23-7 | 5mg |
$660.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN3800-1 ml * 10 mm |
Dehydrodeguelin |
3466-23-7 | 1 ml * 10 mm |
¥ 3810 | 2024-07-20 |
Dehydrodeguelin Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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